![molecular formula C12H11ClN2O B6275380 6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile CAS No. 2763760-36-5](/img/no-structure.png)
6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile
Overview
Description
6-(6-Chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile, also known as CHP-223, is a novel compound with potential applications in scientific research. This compound is a member of the pyridine family, which is a group of nitrogenous aromatic compounds. CHP-223 has a wide range of applications in biochemical and physiological research due to its unique structure, which is composed of two carbon rings and a nitrogen atom. It is a colorless, odorless, and crystalline solid that is soluble in water, ethanol, and methanol.
Scientific Research Applications
6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile has a wide range of applications in scientific research. It is used as a synthetic intermediate in the production of various compounds, such as pharmaceuticals and agrochemicals. It is also used as a model compound for studying the structure and reactivity of pyridine compounds. In addition, 6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile can be used to study the mechanism of action of drugs and other compounds and to investigate the biochemical and physiological effects of these compounds.
Mechanism of Action
6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile has a unique structure that allows it to interact with other molecules and catalyze reactions. Its aromatic ring structure and nitrogen atom are important for its reactivity, as these features allow it to form hydrogen bonds and act as a Lewis base. The nitrogen atom can also coordinate with other molecules, allowing it to act as a ligand and form complexes with metal ions.
Biochemical and Physiological Effects
6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile has several biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 can reduce inflammation and pain. In addition, 6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can increase the levels of acetylcholine in the brain, leading to increased alertness, memory, and focus.
Advantages and Limitations for Lab Experiments
6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize and purify, which makes it ideal for use in experiments. In addition, the compound has a wide range of applications in scientific research, which makes it a useful tool for studying the structure and reactivity of pyridine compounds and the mechanism of action of drugs and other compounds. A limitation of 6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile is that it is not very stable in water, which can make it difficult to use in experiments.
Future Directions
6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile has a wide range of potential applications in scientific research. Future research could focus on the use of 6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile in the synthesis of other pyridine compounds, the development of new drugs and agrochemicals, and the study of the biochemical and physiological effects of 6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile on various biological systems. Additionally, research could be conducted to explore the use of 6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile as a ligand for metal ions and as a catalyst for reactions. Finally, future research could focus on the development of new methods for synthesizing and purifying 6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile.
Synthesis Methods
6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile can be synthesized by a multi-step process involving the reaction of 6-chloropyridine and 2-oxaspiro[3.3]heptane-6-carbonitrile in the presence of a base catalyst. The base catalyst is used to promote the reaction between the two reactants and produce 6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile. The reaction is carried out in a solvent, such as dichloromethane, and the reaction is monitored by thin-layer chromatography. The product is then purified by recrystallization and the yield of 6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile is determined.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-(6-chloropyridin-3-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile' involves the reaction of 6-chloropyridin-3-amine with 2-oxaspiro[3.3]heptane-6-carbonitrile in the presence of a suitable catalyst.", "Starting Materials": [ "6-chloropyridin-3-amine", "2-oxaspiro[3.3]heptane-6-carbonitrile", "Suitable catalyst" ], "Reaction": [ "Step 1: Dissolve 6-chloropyridin-3-amine in a suitable solvent.", "Step 2: Add 2-oxaspiro[3.3]heptane-6-carbonitrile to the reaction mixture.", "Step 3: Add a suitable catalyst to the reaction mixture.", "Step 4: Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Step 5: Cool the reaction mixture and filter the resulting solid.", "Step 6: Wash the solid with a suitable solvent and dry to obtain the desired product." ] } | |
CAS RN |
2763760-36-5 |
Molecular Formula |
C12H11ClN2O |
Molecular Weight |
234.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
